![molecular formula C19H21NO4 B4984682 2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate](/img/structure/B4984682.png)
2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate
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Overview
Description
2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate, also known as EPEA, is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. EPEA has been the subject of extensive scientific research due to its potential therapeutic applications.
Mechanism of Action
2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate exerts its pharmacological effects by inhibiting the activity of COX-2, an enzyme that is responsible for the production of prostaglandins. Prostaglandins are involved in various physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic effects. This compound has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, and to increase the production of anti-inflammatory cytokines, such as IL-10. This compound has also been shown to reduce the expression of COX-2 and to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate has several advantages as a research tool, including its potency, selectivity, and low toxicity. This compound is a potent inhibitor of COX-2, with an IC50 value of 0.7 μM. This compound is also selective for COX-2, with a selectivity index of 28.5. This compound has low toxicity, with an LD50 value of 1.5 g/kg in rats. However, this compound has some limitations as a research tool, including its solubility and stability. This compound is poorly soluble in water and requires the use of organic solvents for its preparation. This compound is also unstable under acidic conditions and requires careful handling to avoid degradation.
Future Directions
There are several future directions for research on 2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate. One direction is to investigate the potential therapeutic applications of this compound in various diseases, including cancer, inflammation, and pain. Another direction is to explore the structure-activity relationship of this compound and to design more potent and selective COX-2 inhibitors based on its structure. Furthermore, the development of new synthetic methods for the preparation of this compound and its analogs could lead to more efficient and cost-effective production of these compounds. Finally, the development of novel drug delivery systems for this compound could improve its solubility and stability and enhance its therapeutic efficacy.
Synthesis Methods
The synthesis of 2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate involves the reaction of 2-ethoxyethylamine with 3-[(phenylacetyl)amino]benzoic acid in the presence of a suitable catalyst. The reaction proceeds via an amide bond formation mechanism, resulting in the formation of this compound as a white crystalline solid.
Scientific Research Applications
2-ethoxyethyl 3-[(phenylacetyl)amino]benzoate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and pain. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. In inflammation and pain, this compound has been shown to reduce the production of prostaglandins, thereby reducing inflammation and pain.
Properties
IUPAC Name |
2-ethoxyethyl 3-[(2-phenylacetyl)amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-2-23-11-12-24-19(22)16-9-6-10-17(14-16)20-18(21)13-15-7-4-3-5-8-15/h3-10,14H,2,11-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWUFSWWFFWPOOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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